![molecular formula C23H19NO2 B2645854 6-(4-Propan-2-ylphenyl)benzo[d][2]benzazepine-5,7-dione CAS No. 533868-01-8](/img/structure/B2645854.png)
6-(4-Propan-2-ylphenyl)benzo[d][2]benzazepine-5,7-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6-(4-Propan-2-ylphenyl)benzodbenzazepine-5,7-dione” is a benzazepine derivative. Benzazepines are a class of compounds containing a benzene ring fused to an azepine ring (a seven-membered ring containing one nitrogen atom). They are known to exhibit a wide range of biological activities .
Molecular Structure Analysis
The molecular structure of benzazepine derivatives is characterized by a benzene ring fused to an azepine ring. The specific substituents on the rings can greatly influence the properties and reactivity of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of benzazepine derivatives can vary widely depending on their specific structure and substituents. They are generally characterized by their aromaticity and the presence of a nitrogen atom in the ring structure .Scientific Research Applications
Study of Morbidity of Personnel with Potential Exposure to Vinclozolin
This study explored the health outcomes of employees exposed to vinclozolin, a fungicide, focusing on hormonal, liver, and hematological parameters. The findings suggest no adverse health effects, indicating a potential area of research on occupational safety and chemical exposure (Zober et al., 1995).
Environmental Phenols in Pregnant Women
This research assessed exposure to various environmental phenols, including benzophenone-3 and bisphenol A, in pregnant women, with implications for studying environmental impacts on human health (Mortensen et al., 2014).
Propofol Infusion for Sedation in the ICU
A comparative study of propofol and midazolam for ICU sedation post-cardiac surgery, highlighting propofol's rapid control and recovery benefits, could be relevant for research into sedation practices and patient outcomes (Grounds et al., 1987).
Pharmacokinetic and Pharmacodynamic Effects of a Vasopressin Receptor Antagonist
This study detailed the effects of YM087, a vasopressin receptor antagonist, in healthy subjects, showcasing its potential for research into treatments for conditions like hyponatremia and heart failure (Burnier et al., 1999).
Exposure to Pharmaceutical Excipients in Critically Ill Neonates
An examination of neonates' exposure to benzyl alcohol and propylene glycol, highlighting the need for awareness of excipient use in medications for vulnerable populations, could inspire further research on drug formulation safety (Shehab et al., 2009).
Future Directions
properties
IUPAC Name |
6-(4-propan-2-ylphenyl)benzo[d][2]benzazepine-5,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19NO2/c1-15(2)16-11-13-17(14-12-16)24-22(25)20-9-5-3-7-18(20)19-8-4-6-10-21(19)23(24)26/h3-15H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFGFJHYYQCTYGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C4=CC=CC=C4C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Propan-2-ylphenyl)benzo[d][2]benzazepine-5,7-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.